Cas no 54724-98-0 (1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane)
![1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane structure](https://www.kuujia.com/scimg/cas/54724-98-0x500.png)
54724-98-0 structure
Product name:1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane
1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane Chemical and Physical Properties
Names and Identifiers
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- 1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane
- [ethylsulfanyl(methylsulfanyl)methyl]sulfanylethane
- 54724-98-0
- DB-310785
- DTXSID00339221
- 1-([(Ethylsulfanyl)(methylsulfanyl)methyl ]sulfanyl)ethane
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- Inchi： InChI=1S/C6H14S3/c1-4-8-6(7-3)9-5-2/h6H,4-5H2,1-3H3
- InChI Key： BJEMOIJCWSLWEK-UHFFFAOYSA-N
- SMILES： CCSC(SC)SCC
Computed Properties
- Exact Mass: 182.02576397g/mol
- Monoisotopic Mass: 182.02576397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 50.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.9Ų
- XLogP3: 3.2
1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
54724-98-0 (1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane) Related Products
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